2-tert-butyl-4-(furan-2-ylmethyl)isothiazol-5(2H)-imine

• Molecular Formula: C12H16N2OS
• Molecular Weight: 236.34 g/mol
• IUPAC Name: 2-tert-butyl-4-(furan-2-ylmethyl)-1,2-thiazol-5-imine
• InChI: InChI=1S/C12H16N2OS/c1-12(2,3)14-8-9(11(13)16-14)7-10-5-4-6-15-10/h4-6,8,13H,7H2,1-3H3
• InChI Key: IADCJCDVUBUGPD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C=C(C(=N)S1)CC2=CC=CO2

Description

2-tert-butyl-4-(furan-2-ylmethyl)isothiazol-5(2H)-imine is a useful research compound. Its molecular formula is C12H16N2OS and its molecular weight is 236.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The product from Example 50D (300 mg, 0.97 mmol) in chloroform (20 mL) was treated with TMSI (389 mg, 1.95 mmol). The reaction mixture was stirred at 65° C. for 12 hrs, diluted with CH2Cl2, the organic was washed with H2O, dried over MgSO4, filtered and concentrated to afford the title compound. MS (DCI/NH4+) m/z 237 (M+H)+.

Synthesis routes and methods II

Procedure details